Cas no 1864307-90-3 (N-(1,4-Dimethylcyclohexyl)-2-propenamide)

• Product Name: N-(1,4-Dimethylcyclohexyl)-2-propenamide
• CAS No: 1864307-90-3
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5456588
• PubChem ID: 130670612
• Update Time: 2025-08-05

N-(1,4-Dimethylcyclohexyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-3099918
• N-(1,4-Dimethylcyclohexyl)prop-2-enamide
• AKOS033678921
• 1864307-90-3
• Z1938110260
• N-(1,4-Dimethylcyclohexyl)-2-propenamide

• Inchi： 1S/C11H19NO/c1-4-10(13)12-11(3)7-5-9(2)6-8-11/h4,9H,1,5-8H2,2-3H3,(H,12,13)
• InChI Key： KREOGFDRALRZNE-UHFFFAOYSA-N
• SMILES： C(NC1(C)CCC(C)CC1)(=O)C=C

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.93±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 310.7±15.0 °C(Predicted)
• pka: 15.13±0.40(Predicted)

Additional information on N-(1,4-Dimethylcyclohexyl)-2-propenamide

N-(1,4-Dimethylcyclohexyl)-2-propenamide: A Comprehensive Overview

The compound with CAS No. 1864307-90-3, commonly referred to as N-(1,4-Dimethylcyclohexyl)-2-propenamide, is a fascinating molecule that has garnered attention in various scientific domains. This compound is a derivative of 2-propenamide, which is a simple amide with a double bond in the alpha position. The N-(1,4-Dimethylcyclohexyl) group attached to the amide nitrogen introduces unique steric and electronic properties, making this compound a subject of interest in both academic and industrial research.

N-(1,4-Dimethylcyclohexyl)-2-propenamide exhibits a range of physical and chemical properties that make it suitable for diverse applications. Its molecular structure, featuring a cyclohexane ring with two methyl substituents at the 1 and 4 positions, contributes to its stability and reactivity. Recent studies have explored its potential as a building block in organic synthesis, particularly in the construction of complex molecules with tailored functionalities.

One of the most notable aspects of this compound is its biological activity. Researchers have investigated its ability to interact with various biological targets, such as enzymes and receptors. For instance, studies have shown that N-(1,4-Dimethylcyclohexyl)-2-propenamide can modulate the activity of certain kinases, making it a promising candidate for drug discovery efforts targeting diseases such as cancer and inflammatory disorders.

In addition to its biological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and coordination polymers. Recent advancements in green chemistry have highlighted its potential as an eco-friendly alternative to traditional reagents in industrial processes.

The synthesis of N-(1,4-Dimethylcyclohexyl)-2-propenamide involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. The reaction conditions are carefully optimized to ensure high yields and purity. Recent innovations in catalytic methods have enabled more efficient syntheses, reducing both time and cost associated with its production.

From an environmental perspective, understanding the ecological impact of N-(1,4-Dimethylcyclohexyl)-2-propenamide is crucial. Studies have been conducted to assess its biodegradability and toxicity levels. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

Looking ahead, the future of N-(1,4-Dimethylcyclohexyl)-2-propenamide lies in further exploration of its applications across various fields. Collaborative efforts between academia and industry are expected to unlock new potentials for this compound, contributing to advancements in medicine, materials science, and sustainable chemistry.